Cas no 1170112-89-6 (1-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(thiophen-2-yl)urea)

• Product Name: 1-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(thiophen-2-yl)urea
• CAS No: 1170112-89-6
• MF: C₁₇H₂₄N₄OS
• MW: 332.463662147522
• CID: 5508161
• Update Time: 2025-10-28

1-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-thiophen-2-ylurea
• 1-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(thiophen-2-yl)urea

• Inchi： 1S/C17H24N4OS/c1-20(2)14-9-7-13(8-10-14)15(21(3)4)12-18-17(22)19-16-6-5-11-23-16/h5-11,15H,12H2,1-4H3,(H2,18,19,22)
• InChI Key： GMAYCBHBLBTBDH-UHFFFAOYSA-N
• SMILES： N(CC(N(C)C)C1=CC=C(N(C)C)C=C1)C(NC1SC=CC=1)=O

Additional information on 1-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(thiophen-2-yl)urea

Research Briefing on 1-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(thiophen-2-yl)urea (CAS: 1170112-89-6)

Recent studies have highlighted the growing interest in the compound 1-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(thiophen-2-yl)urea (CAS: 1170112-89-6) due to its potential applications in chemical biology and pharmaceutical research. This briefing provides an overview of the latest findings, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its unique urea backbone and dimethylamino substituents, has been investigated for its role as a modulator of specific biological pathways. Recent synthetic approaches have optimized the yield and purity of 1170112-89-6, enabling more detailed pharmacological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity.

In vitro studies have demonstrated that 1-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(thiophen-2-yl)urea exhibits significant activity against certain kinase targets, suggesting its potential as a lead compound for the development of kinase inhibitors. Molecular docking simulations have further elucidated its binding interactions, providing insights into its mechanism of action.

Preliminary in vivo evaluations have shown promising results in animal models, particularly in the context of inflammatory and proliferative diseases. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, are currently under investigation to assess its suitability for clinical development.

Future research directions include the exploration of structural analogs to enhance potency and selectivity, as well as the identification of additional biological targets. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 1-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(thiophen-2-yl)urea represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique chemical structure and biological activity warrant continued exploration to unlock its full therapeutic potential.